(3R,4S)-1-(4-fluorophenyl)-3-[2-[2-(4-fluorophenyl)-5,5-dimethyl-1,3-dioxan-2-yl]ethyl]-4-(4-phenylmethoxyphenyl)azetidin-2-one

• Molecular Formula: C36H35F2NO4
• Molecular Weight: 583.7 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-3-[2-[2-(4-fluorophenyl)-5,5-dimethyl-1,3-dioxan-2-yl]ethyl]-4-(4-phenylmethoxyphenyl)azetidin-2-one
• InChI: InChI=1S/C36H35F2NO4/c1-35(2)23-42-36(43-24-35,27-10-12-28(37)13-11-27)21-20-32-33(39(34(32)40)30-16-14-29(38)15-17-30)26-8-18-31(19-9-26)41-22-25-6-4-3-5-7-25/h3-19,32-33H,20-24H2,1-2H3
• InChI Key: KSLIHWCGHANRRN-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(OC1)(CCC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OCC5=CC=CC=C5)C6=CC=C(C=C6)F)C

Description

This compound is a β-lactam (azetidin-2-one) derivative featuring a complex substituent framework. The core structure includes:

• A 4-fluorophenyl group at position 1.
• A 2-[2-(4-fluorophenyl)-5,5-dimethyl-1,3-dioxan-2-yl]ethyl chain at position 2.
• A 4-phenylmethoxyphenyl group at position 3.

The phenylmethoxy group at position 4 distinguishes it from analogs with hydroxyl or unprotected phenyl groups, which may influence solubility and receptor binding .

Biological Activity

The compound (3R,4S)-1-(4-fluorophenyl)-3-[2-[2-(4-fluorophenyl)-5,5-dimethyl-1,3-dioxan-2-yl]ethyl]-4-(4-phenylmethoxyphenyl)azetidin-2-one is a complex organic molecule notable for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological contexts.

• Molecular Formula : C33H29F2NO4
• Molecular Weight : 541.58 g/mol
• CAS Number : 954109-22-9

Antimalarial Activity

Recent studies have assessed the antimalarial potential of compounds with similar structures. For instance, derivatives containing fluorophenyl groups have demonstrated significant activity against Plasmodium falciparum, the causative agent of malaria. Compounds exhibiting IC50 values below 0.50 μM were identified as promising candidates for further development in antimalarial therapies .

Compound	IC50 (μM)	Activity
Compound 1	0.24	High
Compound 2	0.49	Moderate

The structure-activity relationship (SAR) indicates that the presence of basic functionalities enhances the antimalarial activity, suggesting that modifications to the azetidinone core could yield even more potent derivatives.

Cytotoxicity and Selectivity

The cytotoxic profiles of similar compounds have been evaluated to determine their safety and therapeutic indices. For example, a recent study highlighted a compound with an IC50 of 3.0 μM against cancer cell lines, suggesting a favorable selectivity index when compared to standard chemotherapeutics .

Compound	CC50 (μM)	SI (Selectivity Index)
Compound A	33	460
Compound B	5	Low

This data emphasizes the importance of optimizing chemical structures to balance efficacy and toxicity.

The proposed mechanisms for the biological activity of this compound include:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit specific enzymes critical for the survival and replication of pathogens.
• Interference with Cellular Processes : By disrupting cellular signaling pathways, these compounds can induce apoptosis in malignant cells.
• Modulation of Immune Responses : Some derivatives may enhance immune responses against infections through immunomodulatory effects.

Case Study 1: Antimalarial Efficacy

In a controlled study evaluating various derivatives against P. falciparum, researchers found that modifications to the dioxane ring significantly improved antiplasmodial activity. The most effective derivative had an IC50 value comparable to established antimalarial drugs like chloroquine .

Case Study 2: Cancer Cell Lines

A series of azetidinone derivatives were tested against multiple cancer cell lines, revealing that structural variations influenced both cytotoxicity and selectivity. The study concluded that compounds with fluorine substitutions exhibited enhanced potency against breast cancer cells while maintaining lower toxicity in normal cell lines .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Below is a comparative analysis of structurally related azetidinone derivatives:

Compound Name / ID	Key Structural Features	Molecular Weight	Bioactivity / Application	Synthesis Pathway
Target Compound (CAS: N/A)	4-phenylmethoxyphenyl; 5,5-dimethyl-1,3-dioxan-2-yl substituent	~563.56 (calc.)	Likely protease or lipid metabolism modulator (inferred from analogs)	Multi-step coupling involving dioxane ring formation .
Ezetimibe (CAS: 163222-33-1)	4-hydroxyphenyl; 3-hydroxypropyl substituent	409.42	Cholesterol absorption inhibitor (NPC1L1 antagonist)	Chiral resolution, hydroxypropyl chain introduction via Sharpless epoxidation .
(3R,4S)-4-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)azetidin-2-one (CAS: 190595-65-4)	Benzyloxy-protected phenyl; 3-oxopropyl substituent	497.54	Key intermediate in Ezetimibe synthesis	Friedel-Crafts acylation followed by azetidinone cyclization .
Compound 44 (CAS: N/A)	3,3-dimethyl-azetidin-2-one; 4-fluorophenyl and methylsulfonylphenyl groups	346.38	Selective kinase inhibitor (preclinical candidate)	Sulfur oxidation of methylthio intermediates .

Key Findings:

Substituent Effects on Bioactivity: The 5,5-dimethyl-1,3-dioxane group in the target compound may confer greater metabolic stability than the hydroxypropyl chain in Ezetimibe, which undergoes glucuronidation .

Synthetic Complexity :

• The target compound requires specialized steps for dioxane ring formation, contrasting with Ezetimibe’s reliance on stereoselective hydroxypropyl chain synthesis .
• Intermediate compounds (e.g., CAS 190595-65-4) highlight the importance of protecting groups (e.g., benzyloxy) in multi-step syntheses .

Safety and Stability :

• Analogs like CAS 191330-56-0 exhibit hazards (e.g., H302: harmful if swallowed), emphasizing the need for rigorous safety protocols during synthesis .

Q & A

Q. What are the standard synthetic routes for this compound, and how can its purity be validated?

• Methodology : Multi-step organic synthesis typically involves coupling fluorophenyl and dioxane-containing intermediates via nucleophilic substitution or cross-coupling reactions. For purity validation, use reversed-phase HPLC with UV detection (C18 column, acetonitrile/water mobile phase) . Mass spectrometry (HRMS) and ¹H/¹³C NMR (with deuterated solvents like DMSO-d₆) are critical for structural confirmation. Cross-reference spectral data with computational predictions (DFT-based NMR chemical shift calculations) to resolve ambiguities .

Q. How is the stereochemistry of the azetidin-2-one core and dioxane moiety confirmed?

• Methodology : X-ray crystallography (e.g., using SHELX programs ) is the gold standard for absolute stereochemical assignment. For dynamic solutions, employ chiral HPLC (e.g., Chiralpak IA column) with polarimetric detection. Circular dichroism (CD) spectroscopy can supplement analysis, particularly for comparing experimental spectra to simulated TD-DFT results .

Q. What analytical techniques are recommended for quantifying this compound in reaction mixtures?

• Methodology : Develop a validated RP-HPLC method with a mobile phase gradient (e.g., 0.1% trifluoroacetic acid in water/acetonitrile) and UV detection at 254 nm. Use internal standards (e.g., structurally similar azetidinones) to correct for matrix effects. For trace analysis, LC-MS/MS in MRM mode enhances sensitivity .

Advanced Research Questions

Q. How can synthetic yield be optimized given the compound’s complex stereochemistry and sensitivity to reaction conditions?

• Methodology : Apply Bayesian optimization algorithms to screen reaction parameters (temperature, catalyst loading, solvent polarity). Use DoE (Design of Experiments) to identify critical factors (e.g., steric hindrance at the azetidinone ring). Monitor intermediates in real-time via in situ IR spectroscopy to abort failed reactions early .

Q. What strategies resolve contradictions between computational predictions and experimental data (e.g., NMR chemical shifts, reaction pathways)?

• Methodology : Re-evaluate computational models (e.g., switch from B3LYP to M06-2X functional for better dispersion correction). Validate proposed reaction mechanisms using deuterium labeling or kinetic isotope effects. Cross-check DFT-predicted transition states with experimental activation energies from Eyring plots .

Q. How do fluorophenyl and dioxane substituents influence metabolic stability in vitro?

• Methodology : Perform hepatic microsome assays (human/rat) with LC-MS/MS quantification of parent compound and metabolites. Compare results to structurally simplified analogs (e.g., removing the dioxane ring). Use molecular docking (e.g., AutoDock Vina) to predict CYP450 binding affinities .

Q. What crystallographic challenges arise during structure determination, and how are they addressed?

• Methodology : For twinned crystals or poor diffraction, employ SHELXD for phase problem resolution and SHELXL for refinement with TWIN/BASF commands. Use PLATON to validate crystal symmetry and detect disorder in the dioxane moiety .

Q. How can stability-indicating methods be developed to assess degradation under stressed conditions (heat, light, pH)?

• Methodology : Subject the compound to forced degradation (e.g., 70°C/75% RH for 14 days, 0.1N HCl/NaOH hydrolysis). Analyze degradants via UPLC-QTOF-MS and assign structures using fragmentation patterns. Validate method specificity by spiking with known impurities .